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Compound of Interest

Compound Name: Dimethoxypillar[5]arene
CAS No.: 1188423-16-6
Cat. No.: B1463440
Get Quote
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Executive Summary & Scientific Context

Dimethoxypillar[5]arene (DMP5) is a functionalized pillararene macrocycle widely utilized in
host-guest chemistry for its electron-rich cavity and rigid pentagonal symmetry.[1] While often
treated as a benign supramolecular scaffold, its disposal requires strict adherence to chemical
hygiene protocols to prevent environmental accumulation and ensure regulatory compliance
(RCRAJ/EPA).[1]

Core Directive: Treat all DMP5 waste as Hazardous Chemical Waste. Do not dispose of via
sanitary sewer or general trash.[1] The disposal pathway is strictly dictated by the physical
state (solid vs. solution) and the solvent matrix employed.

Hazard Identification & Physicochemical Profile

Before initiating disposal, the waste generator must characterize the material. DMP5 is
generally classified as an irritant, but as a research chemical, it must be handled with the
precautionary principle, assuming potential toxicity where data is incomplete.[1]
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Table 1: Physicochemical & Hazard Profile

Property Specification Operational Implication

Use for waste manifesting.[1]

[2]

CAS Number 1188423-16-6

Dust explosion risk if finely
Physical State Solid (Powder/Crystalline) dispersed; requires anti-static

precautions.[1][2]

_ Dictates "Liquid Waste" stream
N Soluble in DCM, CHCls, )
Solubility segregation (Halogenated vs.

DMSO
Non-Halogenated).[1][2]

] ) ) PPE (Nitrile gloves, safety
o Warning Skin Irrit. 2 (H315) . .
GHS Classification ) glasses) is mandatory during
Eye Irrit. 2 (H319)
waste transfer.[1][2]

Incompatible with strong
o ) oxidizing agents (e.g.,
Reactivity Stable; Electron-rich
concentrated HNOs,

peroxides).[1][2]

Disposal Workflows
Protocol A: Solid Waste (Pure Substance)

Applicable to: Expired reagent, spilled powder, or synthesized bulk material.[1]

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a
screw-top lid.[1]

o Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[1]
o Labeling: Attach a hazardous waste tag.
o Chemical Name: 1,4-Dimethoxypillar[5]arene.[1][3]

o Hazard Checkbox: [X] Irritant [x] Toxic (Precautionary).
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» Segregation: Place in the "Solid Organic Waste" bin. Do not mix with oxidizers or sharps.[1]

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicable to: Reaction mixtures, NMR samples, and filtrates.[1]

The solvent matrix determines the disposal stream. DMP5 is frequently dissolved in
halogenated solvents (Dichloromethane, Chloroform) for synthesis and NMR studies.[1]

Waste Stream Waste Code (US
Solvent System .
Classification EPA/RCRA Context)
DCM, Chloroform, DCE Halogenated Organic Waste F001 / FO02
Non-Halogenated Organic
Acetone, Methanol, DMSO Wast FO03 / FO05
aste

Water/Buffer Aqueous Chemical Waste N/A (Do not drain dispose)

Operational Step:
o Check the pH of the solution. If neutral (pH 5-9), proceed to solvent segregation.[1]
e Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

« Critical Caution: Ensure the waste container does not contain strong acids (Nitric/Sulfuric) if
the DMP5 solution contains organic solvents, to prevent exothermic runaway.

Protocol C: Contaminated Debris & Sharps

Applicable to: Syringes, needles, contaminated gloves, and weighing boats.[1]

o Sharps (Needles/Glass): Place directly into a rigid, puncture-resistant "Biohazard/Sharps"
container labeled for chemical contamination.[1]

o Soft Debris (Gloves/Paper): Place in a clear hazardous waste bag (often yellow or red
depending on facility) inside a secondary container.[1] Label as "Debris contaminated with
Dimethoxypillar[5]arene."[1]
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Decontamination & Cleaning Verification[2][5]

Glassware used with DMP5 (flasks, NMR tubes) must be decontaminated before reuse or
general washing.[1] Because DMP5 has low water solubility, standard soap and water are
ineffective as a primary wash.[1]

Triple Rinse Procedure:

Rinse 1 (Solubilization): Rinse with a minimal volume of Dichloromethane (DCM) or Acetone.
[1] Collect this rinse in the Halogenated Waste container.

¢ Rinse 2 (Intermediate): Rinse with Acetone or Ethanol.[1] Collect in Non-Halogenated Waste.

» Rinse 3 (Aqueous): Rinse with water.[1] This rinsate can generally go down the drain only if
no organic solvent remains, but best practice dictates collecting the first aqueous rinse as
waste.

¢ Final Wash: Proceed to detergent wash.[1]

Decision Logic Visualization

The following diagram illustrates the decision matrix for disposing of Dimethoxypillar[5]arene
and its byproducts.
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Figure 1: Decision tree for the segregation and disposal of Dimethoxypillar[5]arene waste

streams.

Regulatory & Compliance Notes

¢ US EPA (RCRA): While Dimethoxypillar[5]arene is not explicitly listed on the P-list or U-list,
the mixture rule applies.[1] If the macrocycle is dissolved in a listed solvent (e.g., Methylene
Chloride - U0O80/F002), the entire mixture bears that hazardous waste code [1].[1]

o Safety Data Sheet (SDS) Access: Always maintain a current SDS for
Dimethoxypillar[5]arene in the lab. In the absence of a specific SDS for the derivative, refer
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to the SDS for the parent compound (Pillar[5]arene) or precursors (1,4-Dimethoxybenzene)
for conservative toxicity estimates [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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